methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: methyl 2-[6-(2,5-dimethoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C21H23N5O6/c1-11-12(2)26-17-18(23(3)21(29)24(19(17)28)10-16(27)32-6)22-20(26)25(11)14-9-13(30-4)7-8-15(14)31-5/h7-9H,10H2,1-6H3
• InChI Key: QVQYHICELFHZEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=C(C=CC(=C4)OC)OC)N(C(=O)N(C3=O)CC(=O)OC)C)C
• Molecular Formula: C21H23N5O6
• Molecular Weight: 441.4 g/mol

Description

Methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O6 and its molecular weight is 441.444. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

N-Heterocyclic Carbene (NHC) Catalysis : NHCs, such as imidazol-2-ylidenes, serve as versatile nucleophilic catalysts in organic synthesis, including transesterification and acylation reactions. These catalysts facilitate the efficient formation of esters from alcohols and acetates at low catalyst loadings and ambient temperatures, showcasing their utility in synthesizing complex molecules like "methyl 2-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate" (Grasa, Kissling, & Nolan, 2002).

Medicinal Chemistry

Antiviral and Anticancer Compounds : Compounds with imidazo[2,1-f]purin structures have been evaluated for their biological activities, including antiviral and anticancer properties. For example, tricyclic etheno analogs of potent antivirals have shown modest activity against viruses and no significant cytostatic effect, highlighting their potential in medicinal chemistry research (Hořejší et al., 2006).

Green Chemistry and Nanotechnology

Ionic Liquid Catalysts and Nanoparticles : Ionic liquids and nanoparticles have emerged as efficient catalysts for organic synthesis, including the multi-component synthesis of complex molecules. These advancements offer environmentally friendly alternatives for traditional chemical synthesis processes, enabling high yields and reusability with minimal waste (Safari & Zarnegar, 2014).

Supramolecular Chemistry

Dioxygen Receptors : Research into supramolecular complexes involving cyclodextrin dimers and porphinatoiron(II) demonstrates the potential for designing novel dioxygen receptors. These studies contribute to our understanding of oxygen transport mechanisms and the development of artificial oxygen carriers (Kano et al., 2012).